Cas no 1822750-95-7 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C10H11NO2/c12-10(13-9-6-7-9)11-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)
- InChI Key: MLMNZTQEAIOUII-UHFFFAOYSA-N
- SMILES: O(C1CC1)C(=O)NC1C=CC=CC=1
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-696173-0.05g |
cyclopropyl N-phenylcarbamate |
1822750-95-7 | 0.05g |
$1417.0 | 2023-05-24 | ||
| Enamine | EN300-696173-0.1g |
cyclopropyl N-phenylcarbamate |
1822750-95-7 | 0.1g |
$1484.0 | 2023-05-24 | ||
| Enamine | EN300-696173-0.25g |
cyclopropyl N-phenylcarbamate |
1822750-95-7 | 0.25g |
$1551.0 | 2023-05-24 | ||
| Enamine | EN300-696173-0.5g |
cyclopropyl N-phenylcarbamate |
1822750-95-7 | 0.5g |
$1619.0 | 2023-05-24 | ||
| Enamine | EN300-696173-1.0g |
cyclopropyl N-phenylcarbamate |
1822750-95-7 | 1g |
$1686.0 | 2023-05-24 | ||
| Enamine | EN300-696173-2.5g |
cyclopropyl N-phenylcarbamate |
1822750-95-7 | 2.5g |
$3304.0 | 2023-05-24 | ||
| Enamine | EN300-696173-5.0g |
cyclopropyl N-phenylcarbamate |
1822750-95-7 | 5g |
$4890.0 | 2023-05-24 | ||
| Enamine | EN300-696173-10.0g |
cyclopropyl N-phenylcarbamate |
1822750-95-7 | 10g |
$7250.0 | 2023-05-24 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01065283-1g |
Cyclopropyl n-phenylcarbamate |
1822750-95-7 | 95% | 1g |
¥8323.0 | 2023-04-07 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on INDEX NAME NOT YET ASSIGNED
Comprehensive Overview of CAS No 1822750-95-7 and Its Potential Applications in Modern Research
The compound identified by CAS No 1822750-95-7, currently labeled as INDEX NAME NOT YET ASSIGNED, represents an emerging area of interest in chemical and pharmaceutical research. Despite its provisional nomenclature, this compound has garnered attention due to its unique structural properties and potential applications in fields such as drug discovery, material science, and biotechnology. Researchers are actively investigating its molecular characteristics, stability, and reactivity to unlock its full potential.
One of the most frequently searched questions regarding CAS No 1822750-95-7 is: "What are the potential uses of this compound?" Preliminary studies suggest that it may serve as a key intermediate in the synthesis of advanced small-molecule therapeutics. Its structural motifs align with those found in compounds targeting enzyme inhibition and receptor modulation, making it a candidate for further exploration in precision medicine. Additionally, its thermal and chemical stability could lend itself to applications in high-performance materials.
Another trending topic in scientific circles is the synthetic accessibility of CAS No 1822750-95-7. Researchers are optimizing scalable synthesis routes to ensure consistent purity and yield. This is particularly relevant given the growing demand for cost-effective chemical building blocks in industrial and academic settings. The compound's compatibility with green chemistry principles is also under scrutiny, as sustainability remains a top priority in modern chemical manufacturing.
The absence of an assigned INDEX NAME for this compound has not deterred its inclusion in high-throughput screening libraries. Its structure-activity relationships (SAR) are being mapped to identify potential lead compounds for therapeutic development. This aligns with the broader industry trend of leveraging computational chemistry and AI-driven drug design to accelerate discovery timelines.
From an intellectual property perspective, CAS No 1822750-95-7 is the subject of multiple patent applications, highlighting its commercial viability. Companies specializing in custom synthesis and contract research are offering tailored solutions for its production, catering to the needs of biopharmaceutical startups and academic labs alike. This underscores the compound's role in fostering innovation across sectors.
In summary, while INDEX NAME NOT YET ASSIGNED may lack a formal designation, its scientific and industrial relevance is undeniable. As research progresses, this compound could emerge as a cornerstone in the development of next-generation bioactive molecules and functional materials. Stakeholders are advised to monitor advancements closely, as its applications continue to expand in response to global challenges and technological breakthroughs.
1822750-95-7 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)